Cas no 884325-48-8 (4H-1,3-Benzodioxin-6-carboxylicacid, 8-(chloromethyl)-)

• Product Name: 4H-1,3-Benzodioxin-6-carboxylicacid, 8-(chloromethyl)-
• CAS No: 884325-48-8
• MF: C₁₀H₉ClO₄
• MW: 228.629062414169
• CID: 710475
• PubChem ID: 9079155
• Update Time: 2025-04-19

4H-1,3-Benzodioxin-6-carboxylicacid, 8-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzodioxin-6-carboxylicacid, 8-(chloromethyl)-
• 8-(chloromethyl)-4H-1,3-benzodioxine-6-carboxylic acid
• 4H-1,3-Benzodioxin-6-carboxylic acid,8-(chloromethyl)
• 8-Chlormethyl-4H-benzo[1,3]dioxin-6-carbonsaeure
• 8-chloromethyl-4H-benzo[1,3]dioxin-6-carboxylic acid
• BB_NC-2144
• 8-(Chloromethyl)-2H,4H-1,3-benzodioxine-6-carboxylic acid
• DTXSID70429300
• AKOS000276061
• FT-0747816
• 8-(Chloromethyl)-4H-1,3-benzodioxin-6-carboxylic acid
• starbld0026282
• 8-(chloromethyl)-2,4-dihydro-1,3-benzodioxine-6-carboxylic acid
• 884325-48-8
• VS-10113
• 8-(chloromethyl)-4H-benzo[d][1,3]dioxine-6-carboxylic acid

• Inchi： 1S/C10H9ClO4/c11-3-7-1-6(10(12)13)2-8-4-14-5-15-9(7)8/h1-2H,3-5H2,(H,12,13)
• InChI Key： LCWRWKXQOUXGMA-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=O)O)=CC2COCOC=21

Computed Properties

• Exact Mass: 228.01900
• Monoisotopic Mass: 228.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 448.4±45.0 °C at 760 mmHg
• Flash Point: 225.0±28.7 °C
• PSA: 55.76000
• LogP: 1.99010
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4H-1,3-Benzodioxin-6-carboxylicacid, 8-(chloromethyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,3-dioxanes